Cas no 60143-17-1 (N-(3-Chloro-4-fluorophenyl)-N-[(2S)-1-oxo-1-(4H-1,2,4-triazol-4-ylamino)-2-propanyl]benzamide)

• Product Name: N-(3-Chloro-4-fluorophenyl)-N-[(2S)-1-oxo-1-(4H-1,2,4-triazol-4-ylamino)-2-propanyl]benzamide
• CAS No: 60143-17-1
• MF: C₁₈H₁₅ClFN₅O₂
• MW: 387.795405626297
• CID: 951294
• Update Time: 2023-08-02

N-(3-Chloro-4-fluorophenyl)-N-[(2S)-1-oxo-1-(4H-1,2,4-triazol-4-ylamino)-2-propanyl]benzamide Chemical and Physical Properties

Names and Identifiers

• benzamide, n-(3-chloro-4-fluorophenyl)-n-[1-methyl-2-oxo-2-(4h-1,2,4-triazol-4-ylamino)ethyl]-, (s)- (9ci)
• N-(3-Chloro-4-fluorophenyl)-N-[(2S)-1-oxo-1-(4H-1,2,4-triazol-4-ylamino)-2-propanyl]benzamide

• Inchi： 1S/C18H15ClFN5O2/c1-12(17(26)23-24-10-21-22-11-24)25(14-7-8-16(20)15(19)9-14)18(27)13-5-3-2-4-6-13/h2-12H,1H3,(H,23,26)/t12-/m0/s1
• InChI Key： AYVUQZRKKGSVBP-LBPRGKRZSA-N
• SMILES： ClC1=C(C=CC(=C1)N(C(C1C=CC=CC=1)=O)[C@H](C(NN1C=NN=C1)=O)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 528
• XLogP3: 2.1
• Topological Polar Surface Area: 80.1